3-Cyclohexyl-1-(3-(methylsulfonyl)pyrrolidin-1-yl)propan-1-one

• IUPAC Name: 3-cyclohexyl-1-(3-methylsulfonylpyrrolidin-1-yl)propan-1-one
• InChI: InChI=1S/C14H25NO3S/c1-19(17,18)13-9-10-15(11-13)14(16)8-7-12-5-3-2-4-6-12/h12-13H,2-11H2,1H3
• InChI Key: JHSCUXFDEOKKDF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(C1)C(=O)CCC2CCCCC2
• Molecular Formula: C14H25NO3S
• Molecular Weight: 287.42 g/mol

Description

“3-Cyclohexyl-1-(3-(methylsulfonyl)pyrrolidin-1-yl)propan-1-one” is a chemical compound with the molecular formula C14H25NO3S. It has an average mass of 287.418 Da and a monoisotopic mass of 287.155518 Da. This compound holds immense potential in scientific research, aiding studies in drug synthesis, organic chemistry, and molecular biology.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists. The structure is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Scientific Research Applications

Chemical Inhibitors and Enzyme Studies

Chemical inhibitors play a crucial role in understanding enzyme mechanisms and interactions within biological systems. For example, studies on cytochrome P450 isoforms, which are crucial for drug metabolism, rely on selective chemical inhibitors to decipher the involvement of specific isoforms in metabolic pathways (Khojasteh et al., 2011). Given the structural uniqueness of 3-Cyclohexyl-1-(3-(methylsulfonyl)pyrrolidin-1-yl)propan-1-one, it could serve as a selective inhibitor or probe in studying similar metabolic processes, contributing valuable insights into enzyme-substrate specificity and drug-drug interactions.

Drug Delivery Systems

The development of novel drug delivery systems, particularly for cardiovascular diseases, involves the use of small organic compounds and nanoformulations (Geldenhuys et al., 2017). The molecular framework of this compound, characterized by its lipophilicity and potential for bioactivity modulation, makes it a candidate for incorporation into such delivery systems. Its structure could be exploited to improve drug solubility, stability, and targeted delivery, enhancing therapeutic efficacy.

Analytical and Environmental Chemistry

Compounds with unique structural features are often studied for their role in analytical chemistry, such as in the separation of complex mixtures or as standards in chromatographic analyses. For instance, propylsulphonic acid-modified silica HPLC columns are used to retain and analyze basic drugs, highlighting the importance of chemical specificity in analytical methodologies (Flanagan et al., 2001). The chemical properties of this compound may offer unique interactions in such systems, providing a basis for the development of new analytical tools or improving the sensitivity and selectivity of existing methods.